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Compound of Interest

Compound Name: Butylcyclooctane

Cat. No.: B100280

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and mass of
butylcyclooctane, a saturated hydrocarbon. The document outlines the theoretical
calculations, and presents the data in a structured format for clarity and ease of comparison.

Molecular Identity

Butylcyclooctane is an alkyl-substituted cycloalkane. Its chemical structure consists of a
cyclooctane ring bonded to a butyl group.

e Molecular Formula: Ci2H24

e Structure: The molecule is represented by a butyl group attached to an eight-membered
carbon ring.

Molecular Weight and Mass Data

The molecular weight and mass of a compound are fundamental properties. The molecular
weight is the mass of one mole of the substance, while the monoisotopic mass is the mass of a
molecule with the most abundant isotopes of its constituent elements.
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Parameter Value Unit Source

Molecular Weight 168.32 g/mol PubChem, Cheméo
168.3190 g/mol NIST WebBook

168.323 g/mol LookChem

Monoisotopic Mass 168.187800766 Da PubChem

Theoretical Calculation of Molecular Weight

The molecular weight of butylcyclooctane (C12H24) can be calculated from the atomic masses
of its constituent elements, carbon and hydrogen. The average atomic mass of carbon is
approximately 12.011 amu, and for hydrogen, it is approximately 1.008 amu.

» Calculation:
o Mass of Carbon = 12 atoms x 12.011 amu/atom = 144.132 amu
o Mass of Hydrogen = 24 atoms x 1.008 amu/atom = 24.192 amu
o Total Molecular Weight = 144.132 amu + 24.192 amu = 168.324 amu

This calculated value is consistent with the experimentally derived molecular weights.

Experimental Determination of Molecular Mass

Mass spectrometry is the primary analytical technique used to determine the molecular mass of
a compound. The following workflow outlines a typical procedure for this determination.
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Sample Preparation
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Molecular Weight
and Mass of Butylcyclooctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100280#butylcyclooctane-molecular-weight-and-
mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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